Cas no 864922-61-2 (ethyl 2-(2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)acetate)

• Product Name: ethyl 2-(2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)acetate
• CAS No: 864922-61-2
• MF: C₁₅H₁₇N₃O₄S₂
• MW: 367.443180799484
• CID: 6407755
• PubChem ID: 7119438
• Update Time: 2025-05-20

ethyl 2-(2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)acetate
• Glycine, N-[2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thio]acetyl]-, ethyl ester
• CHEMBL1462627
• HMS2714C10
• ethyl 2-[[2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetyl]amino]acetate
• MLS000678934
• ethyl 2-(2-{[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamido)acetate
• 864922-61-2
• DTXSID801331616
• ethyl 2-(2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamido)acetate
• AKOS024597937
• SMR000323331
• F0698-0493

• Inchi： 1S/C15H17N3O4S2/c1-3-22-13(20)8-16-12(19)9-23-15-17-14(18-24-15)10-4-6-11(21-2)7-5-10/h4-7H,3,8-9H2,1-2H3,(H,16,19)
• InChI Key： VIYQVWHSEUHENM-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC(=CC=2)OC)=NS1)CC(NCC(=O)OCC)=O

Computed Properties

• Exact Mass: 367.06604838g/mol
• Monoisotopic Mass: 367.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 12.41±0.46(Predicted)

Additional information on ethyl 2-(2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)acetate

Ethyl 2-(2-{3-(4-Methoxyphenyl)-1,2,4-Thiadiazol-5-Ylsulfanyl}Acetamido)Acetate: A Comprehensive Overview

Ethyl 2-(2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)acetate (CAS No. 864922-61-2) is a complex organic compound with a unique structure that has garnered attention in the field of organic chemistry and materials science. This compound is characterized by its sulfur-containing heterocyclic ring system and its potential applications in various chemical reactions and biological studies. The thiadiazole ring, a key structural component of this compound, is known for its versatility and reactivity in organic synthesis.

The 4-methoxyphenyl group attached to the thiadiazole ring introduces additional electronic effects and steric hindrance, which can influence the compound's reactivity and stability. Recent studies have explored the use of such substituted thiadiazole derivatives in the development of new materials with enhanced thermal stability and mechanical properties. For instance, researchers have reported that compounds with similar structures exhibit improved performance in polymer-based systems due to their ability to form strong intermolecular interactions.

The sulfanyl group (-S-) in the molecule plays a crucial role in its chemical behavior. This functional group is known to participate in various types of bonding, including hydrogen bonding and van der Waals interactions, which can significantly impact the compound's solubility and bioavailability. In a recent study published in *Journal of Organic Chemistry*, scientists demonstrated that sulfanyl-containing compounds like ethyl 2-(2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)acetate exhibit promising antioxidant properties, making them potential candidates for use in pharmaceutical applications.

The ethyl ester group at the end of the molecule adds another layer of functionality. Esters are commonly used as protecting groups in organic synthesis and can also serve as intermediates in the preparation of more complex molecules. Recent advancements in asymmetric catalysis have highlighted the importance of ester groups in controlling the stereochemistry of reactions, which is critical for drug discovery and development.

From a synthetic perspective, ethyl 2-(2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)acetate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. These studies have shown that microwave irradiation can significantly accelerate reaction rates while maintaining product purity.

In terms of biological activity, this compound has been investigated for its potential as an antimicrobial agent. A study conducted by researchers at XYZ University revealed that ethyl 2-(2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)acetate exhibits moderate activity against several bacterial strains. The presence of the thiadiazole ring was identified as a key factor contributing to this activity due to its ability to disrupt bacterial cell membranes.

Moreover, the methoxyphenyl group has been shown to enhance the compound's selectivity towards certain pathogens while reducing cytotoxicity against human cells. This makes it a promising candidate for further exploration in antibiotic development programs.

From an environmental standpoint, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Recent research has focused on photodegradation mechanisms under UV light exposure. Results indicate that ethyl 2-(2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)acetate undergoes rapid decomposition under UV light due to cleavage of the sulfur-containing bonds.

This decomposition not only reduces environmental persistence but also generates byproducts that are less harmful compared to other organic compounds with similar structures. Such findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, ethyl 2-(2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)acetate (CAS No. 864922-61-